N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide

• IUPAC Name: N-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-6-(4-methoxypiperidin-1-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H28N4O3/c1-14-18(15(2)27-23-14)5-4-10-21-20(25)16-6-7-19(22-13-16)24-11-8-17(26-3)9-12-24/h6-7,13,17H,4-5,8-12H2,1-3H3,(H,21,25)
• InChI Key: VRSQKFBDAOGNDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCCNC(=O)C2=CN=C(C=C2)N3CCC(CC3)OC
• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol

Description

N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide, also known as DMXAA, is a small molecule compound that has been extensively studied for its potential as an anti-cancer agent. DMXAA was first identified in the late 1990s and has since been the subject of numerous scientific studies investigating its synthesis, mechanism of action, and potential therapeutic applications.

Mechanism of Action

N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide exerts its anti-cancer effects through a complex mechanism of action that involves the activation of the STING (Stimulator of Interferon Genes) pathway. This pathway is involved in the activation of the immune system and the production of interferons, which are important for anti-tumor immunity. N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide binds to a specific receptor on the surface of immune cells, leading to the activation of the STING pathway and subsequent production of interferons.
Biochemical and physiological effects:
N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide has been shown to have a number of biochemical and physiological effects, including the induction of tumor cell death, the inhibition of tumor growth, and the stimulation of the immune system. N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide has also been shown to increase blood flow to tumors, which may enhance the delivery of chemotherapy drugs to the tumor site.

Advantages and Limitations for Lab Experiments

N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide has several advantages for use in laboratory experiments. It is a small molecule compound that can be easily synthesized and purified, making it readily available for use in experiments. N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide has also been extensively studied, with numerous studies demonstrating its anti-cancer effects and mechanism of action. However, N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide. One area of interest is the development of new synthetic methods for N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide that may improve its potency or reduce its toxicity. Another area of interest is the investigation of N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide in combination with other anti-cancer agents, such as chemotherapy drugs or immunotherapies. Finally, further studies are needed to fully understand the mechanism of action of N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide and its potential for clinical use in cancer treatment.

Synthesis Methods

N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethyl-4-isoxazolecarboxylic acid with 3-aminopropylamine and subsequent reaction with 6-chloronicotinic acid. Other methods involve the use of different starting materials and reagents, but all result in the formation of N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide as the final product.

Scientific Research Applications

N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide has been extensively studied for its potential as an anti-cancer agent. Numerous studies have demonstrated that N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide can induce tumor cell death and inhibit tumor growth in a variety of cancer types, including lung, breast, and prostate cancer. N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-(4-methoxy-1-piperidinyl)nicotinamide has also been shown to stimulate the immune system and enhance the anti-tumor response of immune cells.